![molecular formula C32H40BrN5O5 B1236311 (6aR)-5-bromo-N-[(1S,4R)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide](/img/structure/B1236311.png)
(6aR)-5-bromo-N-[(1S,4R)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
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Overview
Description
LSM-1817 is a peptide ergot alkaloid.
Scientific Research Applications
Structural Analysis and Formation
- The compound forms through an epimerization reaction of ergotamine, with the non-aromatic ring (ring C of the ergoline skeleton) nearly planar and showing an envelope conformation. It exhibits interesting structural properties, including chains formed through N-H⋯O hydrogen bonds (Merkel et al., 2012).
Chemical Reaction Characteristics
- The compound demonstrates unique reactions when treated with bromine in aqueous acetic acid solution, resulting in both the expected product and an admixture of its 9-bromo-substituted isomer. This highlights its potential for diverse chemical applications (Ukrainets et al., 2013).
Antimalarial Activity
- A derivative of this compound showed significant antiplasmodial activity against Plasmodium falciparum, making it a promising compound for malaria treatment. It effectively inhibits hemoglobin uptake in the parasite, a critical process for its survival (Mudududdla et al., 2018).
Antiproliferative Activity in Cancer Research
- Some derivatives exhibit potent antiproliferative activity, particularly against human leukemia cell lines. This suggests a potential role in developing treatments for certain types of cancer (Wang et al., 2012).
Electrochemical and Photocatalytic Properties
- Octamolybdate complexes constructed from a ligand related to this compound demonstrate promising electrocatalytic and photocatalytic activities. These properties could be harnessed for various industrial and environmental applications (Li et al., 2020).
properties
Molecular Formula |
C32H40BrN5O5 |
---|---|
Molecular Weight |
654.6 g/mol |
IUPAC Name |
(6aR)-5-bromo-N-[(1S,4R)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
InChI |
InChI=1S/C32H40BrN5O5/c1-16(2)12-24-29(40)37-11-7-10-25(37)32(42)38(24)30(41)31(43-32,17(3)4)35-28(39)18-13-20-19-8-6-9-22-26(19)21(27(33)34-22)14-23(20)36(5)15-18/h6,8-9,13,16-18,23-25,34,42H,7,10-12,14-15H2,1-5H3,(H,35,39)/t18?,23-,24?,25+,31-,32?/m1/s1 |
InChI Key |
OZVBMTJYIDMWIL-NXIPCUEUSA-N |
Isomeric SMILES |
CC(C)CC1C(=O)N2CCC[C@H]2C3(N1C(=O)[C@](O3)(C(C)C)NC(=O)C4CN([C@@H]5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O |
SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O |
Canonical SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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